Cas no 1421499-56-0 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide
• CAS No: 1421499-56-0
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 6585014
• PubChem ID: 71788757
• Update Time: 2025-06-20

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide
• F6200-3544
• AKOS024538267
• 1421499-56-0
• VU0536533-1

• Inchi： 1S/C20H23NO3/c1-24-18-9-5-6-15(12-18)13-19(22)21-14-20(23,17-10-11-17)16-7-3-2-4-8-16/h2-9,12,17,23H,10-11,13-14H2,1H3,(H,21,22)
• InChI Key： NRNSJFOTFWMPCK-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C1=CC=CC=C1)(=O)CC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 325.16779360g/mol
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide

Professional Introduction to N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide (CAS No. 1421499-56-0)

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide, identified by its Chemical Abstracts Service (CAS) number 1421499-56-0, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, with its unique structural features, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of both cyclopropyl and phenyl groups, along with hydroxyl and methoxy substituents, contributes to its complex molecular architecture, which may influence its biological activity and interaction with biological targets.

The structural motif of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide suggests a potential role as a bioactive molecule. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the phenyl ring provides a platform for further functionalization. The hydroxyl and methoxy groups introduce polar characteristics, which can modulate solubility and interactions with biological molecules. These features make the compound a promising candidate for further investigation in the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide has been studied in the context of potential applications in oncology, neurology, and inflammation-related diseases. Its structural similarity to known bioactive compounds suggests that it may exhibit similar pharmacological properties. However, detailed studies are required to elucidate its mechanism of action and therapeutic potential.

The synthesis of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its strained ring structure, which necessitates specialized synthetic methodologies. Advances in catalytic processes and asymmetric synthesis have made it possible to produce complex molecules like this one with greater efficiency and precision.

The pharmacokinetic properties of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide are also of critical importance. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be thoroughly evaluated to determine its suitability for clinical use. Computational modeling and experimental studies have been employed to predict and assess these properties, providing valuable insights into the compound's behavior in vivo.

In conclusion, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2-(3-methoxyphenyl)acetamide(CAS No. 1421499-56-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery of new therapeutic agents that address unmet medical needs.